Cas no 87693-28-5 (2-Nitro-N-(1H-1,2,3,4-tetraazol-5-yl)benzenecarboxamide)

• Product Name: 2-Nitro-N-(1H-1,2,3,4-tetraazol-5-yl)benzenecarboxamide
• CAS No: 87693-28-5
• MF: C₈H₆N₆O₃
• MW: 234.171639919281
• MDL: MFCD00129245
• CID: 4276616
• PubChem ID: 4338864
• Update Time: 2025-10-28

2-Nitro-N-(1H-1,2,3,4-tetraazol-5-yl)benzenecarboxamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-nitro-N-1H-tetrazol-5-yl-
• 2-nitro-N-(1H-1,2,3,4-tetraazol-5-yl)benzenecarboxamide
• N-(2H-2,3,4,5-TETRAAZOLYL)(2-NITROPHENYL)FORMAMIDE(WXG02293)
• 2-nitro-N-(1H-tetrazol-5-yl)benzamide
• 2-nitro-N-(1H-tetrazol-5-yl)-benzamide
• 2-nitro-N-(2H-1,2,3,4-tetrazol-5-yl)benzamide
• MFCD00129245
• 87693-28-5
• AKOS003862529
• 2-nitro-N-(2H-tetrazol-5-yl)benzamide
• FT168975
• SCHEMBL10647360
• MS-6173
• 2-nitro-N-(1H-1,2,3,4-tetrazol-5-yl)benzamide
• N-(2H-2,3,4,5-TETRAAZOLYL)(2-NITROPHENYL)FORMAMIDE
• HIKKGCYAILVAHC-UHFFFAOYSA-N
• 2-Nitro-N-(1H-1,2,3,4-tetraazol-5-yl)benzenecarboxamide

• MDL： MFCD00129245
• Inchi： 1S/C8H6N6O3/c15-7(9-8-10-12-13-11-8)5-3-1-2-4-6(5)14(16)17/h1-4H,(H2,9,10,11,12,13,15)
• InChI Key： HIKKGCYAILVAHC-UHFFFAOYSA-N
• SMILES： C(NC1=NNN=N1)(=O)C1=CC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 234.05013807Da
• Monoisotopic Mass: 234.05013807Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-Nitro-N-(1H-1,2,3,4-tetraazol-5-yl)benzenecarboxamide

Introduction to 2-Nitro-N-(1H-1,2,3,4-tetraazol-5-yl)benzenecarboxamide (CAS No. 87693-28-5)

2-Nitro-N-(1H-1,2,3,4-tetraazol-5-yl)benzenecarboxamide, also known by its CAS number 87693-28-5, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a subject of interest for various applications in drug discovery and development.

The molecular structure of 2-Nitro-N-(1H-1,2,3,4-tetraazol-5-yl)benzenecarboxamide consists of a nitrobenzene moiety linked to a tetrazole ring through an amide bond. The presence of the nitro group and the tetrazole ring imparts specific chemical and biological properties to the molecule. The nitro group is known for its electron-withdrawing nature, which can influence the compound's reactivity and stability. The tetrazole ring, on the other hand, is a common pharmacophore in many bioactive molecules due to its ability to form hydrogen bonds and its metabolic stability.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 2-Nitro-N-(1H-1,2,3,4-tetraazol-5-yl)benzenecarboxamide. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in various inflammatory diseases. This makes it a promising candidate for the treatment of conditions like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-Nitro-N-(1H-1,2,3,4-tetraazol-5-yl)benzenecarboxamide has also been investigated for its potential as an antiviral agent. Research has demonstrated that it can inhibit the replication of certain viruses by interfering with viral enzymes or host cell pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antiviral activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV).

The pharmacokinetic properties of 2-Nitro-N-(1H-1,2,3,4-tetraazol-5-yl)benzenecarboxamide have also been studied to evaluate its suitability as a drug candidate. Preclinical studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

In addition to its therapeutic potential, 2-Nitro-N-(1H-1,2,3,4-tetraazol-5-yl)benzenecarboxamide has been explored for its use in diagnostic applications. The unique spectral properties of this compound make it suitable for use as a fluorescent probe or imaging agent. Researchers have developed methods to incorporate this compound into various imaging techniques to visualize specific biological processes or disease markers.

The synthesis of 2-Nitro-N-(1H-1,2,3,4-tetraazol-5-yl)benzenecarboxamide involves several well-established chemical reactions. Typically, the synthesis begins with the nitration of an appropriate arylamine followed by coupling with a tetrazole derivative under suitable conditions. The synthetic route can be optimized to achieve high yields and purity levels, making it feasible for large-scale production.

To further enhance the therapeutic potential of 2-Nitro-N-(1H-1,2,3,4-tetraazol-5-yl)benzenecarboxamide, researchers are exploring various structural modifications and derivatization strategies. These efforts aim to improve the compound's potency, selectivity, and pharmacokinetic properties while minimizing potential side effects. For example, substituting different functional groups on the benzene ring or modifying the tetrazole moiety can lead to compounds with enhanced biological activities.

In conclusion, 2-Nitro-N-(1H-1,2,3,4-tetraazol-5-yl)benzenecarboxamide (CAS No. 87693-28-5) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or diagnostic tool. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in various medical fields.